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An in-depth technical guide to the formation and diagenetic models of dolomite, prepared for
researchers, scientists, and drug development professionals. This document outlines the core
geochemical models, summarizes key quantitative data, details common experimental
protocols, and provides visual diagrams of the fundamental processes.

Introduction: The Dolomite Problem

Dolomite [CaMg(COs):2] is a common carbonate mineral in the geological record, forming vast
rock formations known as dolostones. These formations are economically significant as they
constitute major hydrocarbon reservoirs, hosting up to 80% of oil and gas in North American
carbonate formations and 50% globally. Despite its ancient abundance, primary dolomite
precipitation is rare in modern marine environments, which are thermodynamically
supersaturated with respect to the mineral. This discrepancy, known as the "Dolomite
Problem," has been a subject of intense research for over two centuries.

The primary kinetic barriers inhibiting dolomite formation at low temperatures include the
strong hydration shell of the magnesium ion (Mg?*), the presence of dissolved sulfate ions
(S0427) in seawater which may hinder nucleation, and competition from more readily
precipitating minerals like aragonite and high-magnesium calcite. Overcoming these barriers
requires specific geochemical, hydrological, and often biological conditions. This guide provides
a technical overview of the principal models developed to explain dolomite formation
(dolomitization) and its subsequent diagenetic alteration.

Models of Dolomite Formation
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Dolomitization can occur at various stages, from syn-sedimentary processes at the seafloor to
deep burial diagenesis. The primary requirements for all models are a sustained source of
magnesium, a mechanism to transport large volumes of dolomitizing fluids through a precursor
calcium carbonate sediment (limestone or lime mud), and conditions that overcome the kinetic
inhibitions.

Sabkha (Evaporation) Model

This model occurs in arid, supratidal coastal flats known as sabkhas, such as those along the
Persian Gulf. Intense evaporation of seawater that floods the flats concentrates brines and
drives the precipitation of aragonite and gypsum (CaS0Oa4-2H20). The removal of calcium ions
into gypsum significantly increases the Mg/Ca ratio of the remaining pore water, which is a key
factor in triggering the replacement of aragonite by dolomite.
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Sabkha (Evaporation) Model Workflow
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Caption: Sabkha (Evaporation) Model Workflow.
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Microbial (Organogenic) Model

This model posits that microorganisms play a crucial role in mediating dolomite precipitation,
particularly at low temperatures where abiotic formation is kinetically hindered. Sulfate-reducing
bacteria (SRB), methanogens, and other microbes can create localized geochemical conditions
favorable for dolomitization within their biofilms or extracellular polymeric substances (EPS).

Key microbial influences include:

o Sulfate Reduction: SRB consume sulfate ions (SO427), a known inhibitor of dolomite

nucleation.

 Increased Alkalinity: Microbial metabolism often increases local alkalinity and pH, promoting
carbonate precipitation.

» Nucleation Sites: The carboxyl groups (-COOH) within EPS can complex with and dehydrate
Mg?* ions, lowering the activation energy for their incorporation into a carbonate crystal
lattice. The cell surfaces themselves also act as preferential sites for mineral nucleation.

This process is particularly important in anoxic, organic-rich environments like saline lagoons,
tidal flats, and deep-sea sediments.
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Microbial (Organogenic) Model Pathway
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Caption: Microbial (Organogenic) Model Pathway.
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typically Mg-bearing brines expelled from the compaction of adjacent shales or modified
seawater. Elevated temperatures (typically >60°C) help overcome the kinetic barriers to
dolomite formation. This process is often slow, resulting in coarse, well-ordered dolomite
crystals. A characteristic type of dolomite formed at elevated burial temperatures (60-150°C) is

"saddle" or "baroque” dolomite, which is distinguished by its curved crystal faces and undulose
extinction under a microscope.
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Burial Diagenesis Model
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Hydrothermal Dolomitization Model
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General Experimental Workflow for Dolomite Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10

Tech

Support


https://www.benchchem.com/product/b100054?utm_src=pdf-body-img
https://www.benchchem.com/product/b100054#dolomite-formation-and-diagenesis-models
https://www.benchchem.com/product/b100054#dolomite-formation-and-diagenesis-models
https://www.benchchem.com/product/b100054#dolomite-formation-and-diagenesis-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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